Cas no 1251605-24-9 (methyl 2-{2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamido}benzoate)

• Product Name: methyl 2-{2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamido}benzoate
• CAS No: 1251605-24-9
• MF: C₁₉H₂₂N₄O₅
• MW: 386.401784420013
• CID: 6262300
• PubChem ID: 49667338
• Update Time: 2025-06-11

methyl 2-{2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamido}benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamido}benzoate
• 1251605-24-9
• AKOS021764209
• methyl 2-{2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate
• methyl 2-[[2-(4-methyl-2-morpholin-4-yl-6-oxopyrimidin-1-yl)acetyl]amino]benzoate
• F3406-9764
• methyl 2-(2-(4-methyl-2-morpholino-6-oxopyrimidin-1(6H)-yl)acetamido)benzoate
• VU0625720-1

• Inchi： 1S/C19H22N4O5/c1-13-11-17(25)23(19(20-13)22-7-9-28-10-8-22)12-16(24)21-15-6-4-3-5-14(15)18(26)27-2/h3-6,11H,7-10,12H2,1-2H3,(H,21,24)
• InChI Key： RKTDIVHUURHEHR-UHFFFAOYSA-N
• SMILES： O1CCN(C2=NC(C)=CC(N2CC(NC2C=CC=CC=2C(=O)OC)=O)=O)CC1

Computed Properties

• Exact Mass: 386.15901982g/mol
• Monoisotopic Mass: 386.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 684
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on methyl 2-{2-4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-ylacetamido}benzoate

Comprehensive Overview of Methyl 2-{2-[4-Methyl-2-(Morpholin-4-yl)-6-Oxo-1,6-Dihydropyrimidin-1-yl]Acetamido}Benzoate (CAS No. 1251605-24-9)

Methyl 2-{2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate (CAS 1251605-24-9) is a synthetic organic compound with a complex molecular structure, combining a pyrimidine core with morpholine and benzoate functional groups. This compound has garnered significant attention in pharmaceutical and biochemical research due to its potential as a kinase inhibitor or enzyme modulator. Its unique structure makes it a candidate for targeting specific pathways in drug discovery and medicinal chemistry applications.

Researchers have explored the role of CAS 1251605-24-9 in modulating cellular signaling pathways, particularly those involving protein-protein interactions. The presence of the morpholine ring enhances its solubility and bioavailability, a critical factor in drug design. Recent studies highlight its relevance in cancer research, where similar compounds are investigated for their ability to inhibit tumor growth. While not yet widely commercialized, its structural analogs are frequently discussed in high-throughput screening and computational chemistry forums.

The synthesis of methyl 2-{2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. Analytical techniques such as NMR spectroscopy and mass spectrometry are essential for characterizing its purity and confirming its structure. Its logP value and hydrogen-bonding capacity suggest moderate permeability, aligning with Lipinski’s Rule of Five for drug-like molecules.

In the context of green chemistry, efforts to optimize the synthesis of CAS 1251605-24-9 focus on reducing waste and improving atom economy. This aligns with broader trends in sustainable pharmaceutical manufacturing. Additionally, its potential applications in neurodegenerative disease models have sparked interest, given the morpholine moiety’s prevalence in CNS-targeting drugs.

From a commercial perspective, methyl 2-{2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate is primarily available as a research chemical for academic and industrial labs. Suppliers often highlight its use in structure-activity relationship (SAR) studies or as a building block for more complex molecules. Regulatory compliance ensures its safe handling under standard laboratory protocols.

Emerging discussions in AI-driven drug discovery platforms frequently reference compounds like CAS 1251605-24-9 due to their scaffold diversity. Machine learning models predict its interactions with biological targets, accelerating hit-to-lead optimization. Such advancements underscore its relevance in modern precision medicine initiatives.

In summary, methyl 2-{2-[4-methyl-2-(morpholin-4-yl)-6-oxo-1,6-dihydropyrimidin-1-yl]acetamido}benzoate represents a versatile compound bridging organic synthesis, medicinal chemistry, and biotechnology. Its continued study may unlock novel therapeutic avenues, particularly in oncology and neurology.